Cas no 62960-98-9 ((3alpha)-eburnamenine)
(3alpha)-eburnamenine structure
Product Name:(3alpha)-eburnamenine
CAS No:62960-98-9
MF:C19H22N2
MW:278.391384601593
CID:2013292
PubChem ID:6857502
Update Time:2025-04-21
(3alpha)-eburnamenine Chemical and Physical Properties
Names and Identifiers
-
- (3alpha)-eburnamenine
- 13a-ethyl-2,3,5,6,13a,13b-hexahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine
- Eburnamenin
- trans-eburnamenine
- Rel-(13aR,13bR)-13a-ethyl-2,3,5,6,13a,13b-hexahydro-1H-indolo(3,2,1-de)pyrido(3,2,1-ij)(1,5)naphthyridine
- 1H-Indolo(3,2,1-de)pyrido(3,2,1-ij)(1,5)naphthyridine, 13a-ethyl-2,3,5,6,13a,13b-hexahydro-, (13aR,13bR)-rel-
- UNII-BW9YZV9HYW
- Eburnamenine, (+)-
- LB9CWH9GJ2
- 1H-Indolo(3,2,1-de)pyrido(3,2,1-ij)(1,5)naphthyridine, 13a-ethyl-2,3,5,6,13a,13b-hexahydro-, (13ar-cis)-
- Eburnamenine, (+/-)-
- Eburnamenine
- (+/-)-Eburnamenine
- (15R,19R)-15-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),16-pentaene
- BW9YZV9HYW
- (+)-Eburnamenine
- UNII-LB9CWH9GJ2
- (13Ar-cis)-13a-ethyl-2,3,5,6,13a,13b-hexahydro-1H-indolo(3,2,1-de)pyrido(3,2,1-ij)(1,5)naphthyridine
- 62960-98-9
- 517-30-6
- NS00093748
- CHEMBL3912953
- CHEBI:35644
- Q15410950
- DTXSID201046055
-
- Inchi： 1S/C19H22N2/c1-2-19-9-5-11-20-12-8-15-14-6-3-4-7-16(14)21(13-10-19)17(15)18(19)20/h3-4,6-7,10,13,18H,2,5,8-9,11-12H2,1H3
- InChI Key： VKTOXAGUZWAECL-UHFFFAOYSA-N
- SMILES： CCC12C=CN3C4C(C5=C3C1N(CC5)CCC2)=CC=CC=4
Computed Properties
- Exact Mass: 278.178298710Da
- Monoisotopic Mass: 278.178298710Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 8.2Ų
(3alpha)-eburnamenine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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